Cas no 246048-63-5 (methyl 4-amino-1,2,5-oxadiazole-3-carboximidate)

• Product Name: methyl 4-amino-1,2,5-oxadiazole-3-carboximidate
• CAS No: 246048-63-5
• MF: C₄H₆N₄O₂
• MW: 142.11603975296
• MDL: MFCD00604412
• CID: 245999
• PubChem ID: 5211070
• Update Time: 2025-04-19

methyl 4-amino-1,2,5-oxadiazole-3-carboximidate Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazole-3-carboximidicacid, 4-amino-, methyl ester
• 1,2,5-Oxadiazole-3-carboximidicacid,4-amino-,methylester(9CI)
• 3-Amino-4-methoxyimidoylfurazan
• 3-Aminofurazan-4-carboxylic acid iminoester
• 4-ACETYLAMINO-5-CHLORO-2-HYDROXYBENZOIC ACID METHYL ESTER
• methyl 2-hydroxy 4-acetamino 5-chloro benzoate
• methyl 3-aminofurazan-4-carboximidate
• methyl 4-acetamido-5-chloro-salicylate
• Methyl 4-acetylamino-5-chloro-2-hydroxybenzoate
• methyl 4-acetylamino-5-chlorosalicylate
• methyl 4-amino-1,2,5-oxadiazolyl-3-carbimidate
• methyl 4-aminofurazan-3-carboximidate
• Methyl4-amino-1,2,5-oxadiazole-3-carbimidate
• EN300-234131
• methyl 4-amino-1,2,5-oxadiazole-3-carboximidate
• Methyl 4-amino-1,2,5-oxadiazole-3-carbimidate
• CS-0241571
• AKOS006340707
• 246048-63-5
• SCHEMBL5041807
• Oprea1_638470

• MDL： MFCD00604412
• Inchi： 1S/C4H6N4O2/c1-9-4(6)2-3(5)8-10-7-2/h6H,1H3,(H2,5,8)
• InChI Key： QQSQCCQBLOMCDS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(N)=NON=1)=N

Computed Properties

• Exact Mass: 142.04900
• Monoisotopic Mass: 142.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 98Ų

Experimental Properties

• PSA: 98.02000
• LogP: 0.30450